Cas no 13865-48-0 (Benzene,1-methyl-3-(phenylthio)-)

Benzene,1-methyl-3-(phenylthio)- Properties

Names and Identifiers

• Benzene,1-methyl-3-(phenylthio)-
• 1-methyl-3-phenylsulfanylbenzene
• 3-Methyldiphenylsulfide500µg
• 3-methylphenyl phenyl sulfide
• 3-tolyl phenyl thioether
• 3-METHYLDIPHENYLSULFIDE
• 3-Methyl dlphenyl sulfide
• 1-methyl-3-(phenylsulfanyl)benzene
• SCHEMBL3894284
• FT-0692241
• InChI=1/C13H12S/c1-11-6-5-9-13(10-11)14-12-7-3-2-4-8-12/h2-10H,1H
• 13865-48-0
• DTXSID80160737
• phenyl(m-tolyl)sulfane
• Benzene, 1-methyl-3-(phenylthio)-
• +Expand

• MDL： MFCD00216266
• InChIKey： ZJVTUKZKUYWJLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12S/c1-11-6-5-9-13(10-11)14-12-7-3-2-4-8-12/h2-10H,1H3
• SMILES： CC1C=CC=C(SC2=CC=CC=C2)C=1

Computed Properties

• Exact Mass: 200.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.066
• Heavy Atom Count: 14
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• LogP: 4.14620
• PSA: 25.30000
• Refractive Index: 1.6170 (estimate)
• Boiling Point: 298.04°C (rough estimate)
• Melting Point: -6.5°C
• Flash Point: 135.9°C
• Density: 1.0937

Benzene,1-methyl-3-(phenylthio)- Security Information

Benzene,1-methyl-3-(phenylthio)- Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%